Cas no 1353978-46-7 ((3-Iodomethyl-pyrrolidin-1-yl)-acetic acid)

• Product Name: (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid
• CAS No: 1353978-46-7
• MF: C₇H₁₂INO₂
• MW: 269.080154418945
• CID: 2158354
• Update Time: 2025-07-19

(3-Iodomethyl-pyrrolidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid
• 2-(3-(Iodomethyl)pyrrolidin-1-yl)acetic acid
• AM94281
• (3-Iodomethylpyrrolidin-1-yl)acetic acid

• Inchi： 1S/C7H12INO2/c8-3-6-1-2-9(4-6)5-7(10)11/h6H,1-5H2,(H,10,11)
• InChI Key： UPBWKDJOIKLTTO-UHFFFAOYSA-N
• SMILES： ICC1CN(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 40.5

Additional information on (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid

Comprehensive Overview of (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid (CAS No. 1353978-46-7): Properties, Applications, and Industry Insights

The compound (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid (CAS No. 1353978-46-7) is a specialized pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an iodomethyl group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in designing targeted therapies and small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound’s reactive iodine atom allows for efficient cross-coupling reactions, a feature highly valued in radiopharmaceuticals and PET tracer development. Its applications extend to proteomics and chemical biology, where it serves as a building block for biomarker discovery tools.

From a synthetic perspective, CAS No. 1353978-46-7 exemplifies the growing trend of structure-activity relationship (SAR) optimization. Its pyrrolidine scaffold is a common motif in GPCR-targeting drugs, while the acetic acid tail enhances solubility for formulation development. These attributes align with industry priorities such as oral bioavailability improvement and lead compound diversification, topics frequently searched in pharma R&D forums.

Quality control of (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid requires stringent HPLC validation and NMR characterization, reflecting broader market concerns about batch-to-batch consistency in fine chemicals. Suppliers emphasizing cGMP compliance and ISO-certified synthesis protocols are gaining traction, as evidenced by search trends for reliable API suppliers. The compound’s stability under cryogenic storage conditions further enhances its logistics appeal for global research collaborations.

Emerging studies highlight its utility in click chemistry applications, particularly for protein labeling and cell-penetrating peptide modifications. This positions CAS 1353978-46-7 at the intersection of theranostics and nanomedicine – two trending topics in biomedical engineering literature. Patent analyses reveal growing IP activity around analogous iodoalkyl heterocycles, suggesting sustained commercial interest.

Environmental considerations are also shaping discussions about this compound. Its green chemistry profile benefits from atom-efficient synthesis routes and halogen recovery protocols, addressing search queries about sustainable organoiodides. Regulatory-compliant waste stream management strategies for such intermediates are now frequently documented in process chemistry publications.

In conclusion, (3-Iodomethyl-pyrrolidin-1-yl)-acetic acid represents a compelling case study in modern specialty chemicals innovation. Its multifaceted applications across drug development pipelines and diagnostic agent design underscore the compound’s relevance to contemporary life science challenges. As structure-based drug design methodologies evolve, the demand for precisely functionalized intermediates like this pyrrolidine-iodoacetic acid hybrid is projected to grow exponentially.